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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600 Get Quote

Beta-irone is a C14-terpenoid and a member of the irone family, which also includes alpha- and

gamma-isomers, distinguished by the position of the double bond within the cyclohexene ring.

These compounds are key contributors to the characteristic aroma of the rhizomes of Iris

species (orris root).[1] Beta-irone possesses a single chiral center at the C-5 position of the

cyclohexene ring, giving rise to a pair of enantiomers: (5R)-beta-irone and (5S)-beta-irone.

The spatial arrangement of the methyl group at this stereocenter is crucial for the molecule's

interaction with chiral environments, such as olfactory receptors, leading to distinct sensory

properties for each enantiomer. The dextrorotatory, (+)-enantiomer, has been identified in Iris

pallida. The olfactory differences between enantiomers underscore the importance of

stereoselective synthesis and separation in the fields of fragrance chemistry and

pharmacology.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12758600?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Irone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12758600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pseudoionone Precursor

Acid-Catalyzed Cyclization
(e.g., H2SO4 or Lewis Acid)

Mixture of Irone Isomers
(alpha, beta, gamma)

Fractional Distillation or
Chromatography

Racemic (±)-beta-Irone

 

Synthesis

Enzymatic Kinetic Resolution

Conversion to beta-Irone

Racemic Precursor Alcohol

Lipase (e.g., Pseudomonas cepacia)
+ Acyl Donor (e.g., Vinyl Acetate)

Separation of Mixture

(R)-Acetate (S)-Alcohol (unreacted)

Hydrolysis Oxidation

Oxidation

(+)-beta-Irone

(-)-beta-Irone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12758600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

beta-Irone

Olfactory Receptor
(e.g., OR51E2)

G-Protein

MAPK Pathway
(p38, JNK)

Wnt/beta-catenin
Pathway STAT3 Pathway

Cellular Response
(e.g., Anti-proliferative,

Anti-inflammatory)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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